Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Butopyronoxyl storage conditions
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Compound Focus: Butopyronoxyl

CAS No.: 532-34-3

Cat. No.: S573625

Butopyronoxyl Researcher FAQ

Here are answers to common questions you might encounter during experimental work with Butopyronoxyl.

¢ Q1: What are the recommended storage conditions for Butopyronoxyl? It is recommended to store
Butopyronoxyl in a cool, dark, and well-ventilated place [1] [2]. One manufacturer specifically
suggests that storage at room temperature is acceptable, but ideally in a cool place below 15°C [2].

The container should be kept tightly closed.

¢ Q2: What are the key stability concerns for this chemical? Butopyronoxyl is slowly affected by
light and is combustible when exposed to heat or flame [1]. When heated to decomposition, it emits

acrid smoke and fumes [1].

e Q3: Is Butopyronoxyl soluble in water? No, it is practically insoluble in water. However, it is
miscible with many common organic solvents, including alcohol, chloroform, ether, and glacial

acetic acid [1].

¢ Q4: What personal protective equipment (PPE) should be used? Standard laboratory PPE is
advised. This includes wearing chemical impermeable gloves, fire/flame resistant and impervious
clothing, and tightly fitting safety goggles [1]. Ensure adequate ventilation and avoid breathing mist

or vapors [1].
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Quantitative Data Summary for Butopyronoxyl

The table below consolidates key physical and chemical properties relevant for experimental design and risk

assessment.

Property Value Reference
Physical State Liquid (light orange to yellow/green) [1] [2]
Odor Aromatic [1]
Boiling Point 113-272°C (lit. values vary) [3112]
Melting Point ~25°C [3]
Flash Point 112.7-157°C (lit. values vary) [1][3]
Density 1.054-1.06 g/mL at 20-25°C [1] 2]
Water Solubility Practically insoluble (275 mg/L at 20°C) [1] [4]
Log P (Partition Coefficient) 2.42 (estimated) [4]
Acute Oral Toxicity (LDgg, Rat) 7,400 mg/kg [1]1[3]

Stability and Degradation Kinetics Protocol

While direct degradation kinetic data for Butopyronoxyl is unavailable, the following workflow outlines a

standard methodology to determine its stability and shelf-life, based on ICH guidelines [5] [6] [7].
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(Start: Stability Study of ButopyronoxyD

Sample Preparation
(Purity >95%, aliquot into vials)

;

Define Storage Conditions
(Long-term, Intermediate, Accelerated)

et temp/humidity

G’lace Samples in Stability Chambers)

eturn chamber

(e.g., 0, 1, 3, 6 months)

Analyze Samples
(HPLC for assay and impurities)

:

Collect and Analyze Data
(Determine % remaining API)

Withdraw Samples at Time Intervalsj

Fit Data to Kmetlc Models
(Zero, First, Pseudo-first order)

Calculate Kinetic Parameters
(k, t¥4, t90)
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Experimental Methodology

o Stress Testing (Forced Degradation): To identify likely degradation pathways and validate stability-
indicating methods [5] [7].

o Hydrolytic Degradation: Dissolve Butopyronoxyl in different buffers (e.g., pH 1, 7, 13) and
incubate at elevated temperatures (e.g., 60-80°C). Withdraw samples at intervals (e.g., 24, 48,
72 hours) and analyze.

o Oxidative Degradation: Expose the compound to an oxidizing agent like hydrogen peroxide
(e.g., 3%) at room temperature and sample over time.

o Photolytic Degradation: Expose solid and/or solution samples to a calibrated light source
(e.g., UV, visible light as per ICH Q1B) and analyze for degradation [7].

e Formal Stability Studies: To establish a shelf-life and recommended storage conditions [6] [7].

o Storage Conditions: Place samples in stability chambers under controlled conditions.
= Long-term: 25°C £ 2°C / 60% RH + 5% RH [6] [7]
= Intermediate: 30°C £ 2°C / 65% RH + 5% RH [7]
= Accelerated: 40°C £ 2°C / 75% RH £ 5% RH [6] [7]
o Time Points: Withdraw samples at predefined intervals (e.g., 0, 3, 6, 9, 12, 24, 36 months) for
analysis.

e Analysis and Kinetics:

o Analytical Method: Use a stability-indicating method (e.g., HPLC-UV) to quantify the
remaining Butopyronoxyl and the formation of degradation products [5].

o Data Modeling: Plot the percentage of remaining Butopyronoxyl against time. Fit the data to
different kinetic models (zero-order, first-order) to determine the best fit, typically based on the
highest regression coefficient (R?) [5].

o Parameter Calculation:

= Rate Constant (k): Determined from the slope of the linear plot.

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s573625?utm_src=pdf-body-img
https://jast-journal.springeropen.com/articles/10.1186/s40543-022-00317-6
https://www.slideshare.net/slideshow/stability-study-for-formulation/226375785
https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://www.slideshare.net/slideshow/stability-study-for-formulation/226375785
https://gmpinsiders.com/stability-storage-conditions/
https://www.slideshare.net/slideshow/stability-study-for-formulation/226375785
https://gmpinsiders.com/stability-storage-conditions/
https://www.slideshare.net/slideshow/stability-study-for-formulation/226375785
https://www.slideshare.net/slideshow/stability-study-for-formulation/226375785
https://gmpinsiders.com/stability-storage-conditions/
https://www.slideshare.net/slideshow/stability-study-for-formulation/226375785
https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://jast-journal.springeropen.com/articles/10.1186/s40543-022-00317-6
https://www.smolecule.com/products/s573625?utm_src=pdf-body
https://jast-journal.springeropen.com/articles/10.1186/s40543-022-00317-6
https://www.smolecule.com/products/s573625?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

= Half-life (t,,): Time for the concentration to decrease to 50%. For a first-order reaction, ty,

= 0.693/k [5].
= Shelf-life (tgg): Time for the concentration to decrease to 90% of the original. For a first-

order reaction, tgg = 0.105/k [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact
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